P-gp

  • Zosuquidar
    • CAS RN
    • 167465-36-3
    • Molecular Formula:
    • C₃₂H₃₁FN₃O.3HCl
    • Molecular Weight:
    • 637 g/mol
    Description
    Zosuquidar is a modulator of P-glycoprotein (P-gp; Ki = 59 nM). It restores the sensitivity of P-gp-expressing cancer cells to vinblastine, doxorubicin, etoposide, and paclitaxel when used at 0.1 µM. It less po...